Cas no 3982-87-4 (Triisobutylphosphine Sulphide)

• Product Name: Triisobutylphosphine Sulphide
• CAS No: 3982-87-4
• MF: C₁₂H₂₇PS
• MW: 234.381543397903
• CID: 310920
• PubChem ID: 99410
• Update Time: 2025-04-19

Triisobutylphosphine Sulphide Chemical and Physical Properties

Names and Identifiers

• Phosphine sulfide,tris(2-methylpropyl)-
• tris(2-methylpropyl)-sulfanylidene-λ⁵-phosphane
• TIBPS
• tri-i-butylphosphine sulfide
• triisobutyl-phosphine sulfide
• Triisobutylphosphine sulfide
• Triisobutylphosphine sulphide
• Triisobutyl-phosphinsulfid
• Cyanex 471X
• NSC 222464
• NSC-222464
• tris(2-methylpropyl)-sulfanylidenephosphorane
• Phosphine sulfide, triisobutyl-
• 3982-87-4
• Phosphine sulfide, tris(2-methylpropyl)-
• NS00048851
• Triisobutylphosphine sulfide, >=97.0% (CHN)
• Tris(2-methylpropyl)phosphine sulfide
• tris(2-methylpropyl)-sulfanylidene-lambda5-phosphane
• NSC222464
• 53AW9L5CH6
• SCHEMBL2549960
• DTXSID80890567
• tris(2-methylpropyl)--phosphanethione
• AKOS025295290
• EINECS 223-621-0
• tris(2-methylpropyl)-lambda-phosphanethione
• DB-372137
• MXRLZCWBOJMFJG-UHFFFAOYSA-N
• Triisobutylphosphine Sulphide

• Inchi： 1S/C12H27PS/c1-10(2)7-13(14,8-11(3)4)9-12(5)6/h10-12H,7-9H2,1-6H3
• InChI Key： MXRLZCWBOJMFJG-UHFFFAOYSA-N
• SMILES： S=P(CC(C)C)(CC(C)C)CC(C)C

Computed Properties

• Exact Mass: 234.15700
• Monoisotopic Mass: 234.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 32.1A^2

Experimental Properties

• Density: 0.902±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 59-60 ºC
• Boiling Point: 288.3±23.0 ºC (760 Torr),
• Flash Point: 128.1±22.6 ºC,
• Refractive Index: 1.463
• Solubility: Insuluble (4.2E-3 g/L) (25 ºC),
• PSA: 41.90000
• LogP: 5.08450

Triisobutylphosphine Sulphide Security Information

• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S22; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organothiophosphorus compounds Phosphine sulfides